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An In-depth Technical Guide to the Physical Properties of 2-Bromo-5-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a valuable
building block in organic synthesis. Its unique substitution pattern, featuring a bromine atom
and a methyl group on the benzaldehyde core, makes it a versatile precursor for the synthesis
of more complex molecules, including pharmaceutical intermediates and materials with specific
electronic properties. An in-depth understanding of its physical properties is paramount for its
effective use in a laboratory and for scaling up chemical processes. This guide provides a
comprehensive overview of the key physical characteristics of 2-Bromo-5-
methylbenzaldehyde, methods for their determination, and insights into its handling and
storage.

Physicochemical Properties of 2-Bromo-5-
methylbenzaldehyde
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A summary of the core physical and chemical properties of 2-Bromo-5-methylbenzaldehyde
is presented below. These values are compiled from various sources and represent typical
specifications for this compound.

Property Value Source(s)
Molecular Formula CsH7BrO [11[2]
Molecular Weight 199.05 g/mol [2][3]
CAS Number 90221-55-9 [2][3]

White to light yellow crystalline
Appearance _ [21[3]
powder or solid

Melting Point 41-45 °C [2][4]

. ) 253.2 £ 20.0 °C at 760 Torr,
Boiling Point B [2][4]
100 °C (pressure not specified)

Density 1.490 + 0.06 g/cm?3 [4]
Solubility Soluble in methanol [2][5]
Purity Typically >98.0% (GC) [2]

Detailed Analysis and Experimental Determination

of Physical Properties
Appearance and Physical State

2-Bromo-5-methylbenzaldehyde is typically a solid at room temperature, appearing as a
white to light yellow crystalline powder.[2][3] The color can be an indicator of purity, with purer
samples being closer to white. The solid nature of this compound at ambient temperatures
simplifies its handling and weighing in a laboratory setting.

Melting Point

The melting point of a solid is a critical indicator of its purity. For 2-Bromo-5-
methylbenzaldehyde, the melting point is reported in the range of 41-45 °C.[2][4] A sharp
melting range within this window is indicative of a high-purity sample.
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Experimental Protocol for Melting Point Determination (Capillary Method):

o Sample Preparation: A small amount of the crystalline 2-Bromo-5-methylbenzaldehyde is
finely crushed and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is
equipped with a heating block, a thermometer, and a viewing lens.

e Heating: The sample is heated at a steady rate of 1-2 °C per minute as it approaches the
expected melting point.

o Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has turned into a clear liquid (completion of melting)
are recorded. This range is the melting point of the sample.

Causality Behind Experimental Choices: The capillary method is chosen for its simplicity, small
sample requirement, and accuracy. A slow heating rate near the melting point is crucial to allow
for thermal equilibrium between the sample, the heating block, and the thermometer, ensuring

an accurate reading.

Sample Preparation Measurement Data Recording
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Workflow for Melting Point Determination

Boiling Point

There is a notable discrepancy in the reported boiling points for 2-Bromo-5-
methylbenzaldehyde, with values of 100 °C and 253.2 °C cited.[2][4] The higher value is likely
the boiling point at atmospheric pressure (760 Torr), while the lower value may correspond to
the boiling point under reduced pressure, a common practice for purifying organic compounds
that may decompose at high temperatures.
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Experimental Protocol for Boiling Point Determination (Distillation Method):

Apparatus Setup: A small-scale distillation apparatus is assembled using a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Introduction: A small volume of 2-Bromo-5-methylbenzaldehyde is placed in the
round-bottom flask along with a boiling chip to ensure smooth boiling.

e Heating: The flask is gently heated. The temperature of the vapor is monitored with the
thermometer.

o Observation: The boiling point is the temperature at which the vapor temperature remains
constant while the liquid is actively boiling and condensing in the condenser.

Causality Behind Experimental Choices: For high-boiling point compounds, vacuum distillation
is often preferred to prevent decomposition. If determining the boiling point at atmospheric
pressure, care must be taken to ensure the compound's stability at that temperature.

Density

The density of 2-Bromo-5-methylbenzaldehyde is reported to be approximately 1.490 g/cm3.
[4] This value is for the solid state and is useful for calculations involving mass-to-volume
conversions.

Experimental Protocol for Density Measurement (Pycnometer Method):

o Pycnometer Calibration: The mass of a clean, dry pycnometer (a flask of a known volume) is
determined. It is then filled with a liquid of known density (e.g., water) and weighed again to
accurately determine its volume.

o Sample Measurement: The pycnometer is emptied, dried, and a known mass of 2-Bromo-5-
methylbenzaldehyde is added.

e Volume Determination: The pycnometer is then filled with a liquid in which the solid is
insoluble, and the total mass is measured. The volume of the solid can be calculated by the
displacement of the liquid.
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o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.

Solubility

Qualitative solubility tests indicate that 2-Bromo-5-methylbenzaldehyde is soluble in
methanol.[2][5] It is expected to be soluble in other common organic solvents such as ethanol,
acetone, and dichloromethane, and likely insoluble in water, which is typical for aromatic
aldehydes of its kind.

Experimental Protocol for Qualitative Solubility Assessment:

o Sample Preparation: A small, measured amount (e.g., 10 mg) of 2-Bromo-5-
methylbenzaldehyde is placed in a test tube.

e Solvent Addition: A small volume (e.g., 1 mL) of the solvent to be tested is added.

o Observation: The mixture is agitated, and the dissolution of the solid is observed. If the solid
dissolves completely, it is considered soluble. If it does not, the mixture can be gently
warmed to assess temperature effects on solubility.
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Workflow for Qualitative Solubility Assessment

Spectroscopic Characterization

While specific spectra for 2-Bromo-5-methylbenzaldehyde are not provided in the search
results, a theoretical analysis based on its structure can guide its identification.

e 1H NMR: The proton NMR spectrum is expected to show a singlet for the aldehydic proton
around 9.8-10.0 ppm. The aromatic region (7.0-8.0 ppm) should display signals
corresponding to the three protons on the benzene ring. A singlet for the methyl group
protons would appear around 2.4 ppm.

e 13C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon of the
aldehyde at around 190 ppm. The aromatic carbons will appear in the 120-145 ppm region,
and the methyl carbon will be observed at approximately 20 ppm.
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» IR Spectroscopy: The infrared spectrum will be characterized by a strong carbonyl (C=0)
stretching vibration for the aldehyde at approximately 1700 cm~1. C-H stretching vibrations
for the aromatic ring and the methyl group will be seen around 3000-3100 cm~! and 2850-
2960 cm~1, respectively. The C-Br stretch will appear in the fingerprint region at lower
wavenumbers.

e Mass Spectrometry: The mass spectrum will show a molecular ion peak (M*) and an M+2
peak of nearly equal intensity, which is characteristic of a compound containing one bromine
atom.

Handling, Storage, and Stability

2-Bromo-5-methylbenzaldehyde is listed as being air-sensitive and should be stored under
an inert atmosphere.[2][3] It is also recommended to store it in a cool, dark place.[2]

Safety Precautions:
o Causes skin and serious eye irritation.[2][5]
o May be harmful if swallowed, in contact with skin, or if inhaled.[1][3]

o Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound.[6] Work should be conducted in a well-
ventilated fume hood.

Conclusion

2-Bromo-5-methylbenzaldehyde is a solid organic compound with well-defined physical
properties that are crucial for its application in chemical synthesis. A thorough understanding of
its melting point, boiling point, solubility, and spectral characteristics, as outlined in this guide, is
essential for researchers and chemists. Adherence to proper handling and storage procedures
IS necessary to maintain its purity and ensure laboratory safety.

References

e PubChem. 2-Bromo-5-methylbenzaldehyde | CBH7BrO | CID 11845896. [Link]

e PubChem. 5-Bromo-2-methylbenzaldehyde | CBH7BrO | CID 10420289. [Link]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#physical-properties-of-2-bromo-5-methylbenzaldehyde
https://www.tcichemicals.com/MX/en/p/B5824
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f198b?context=bbe
https://www.tcichemicals.com/MX/en/p/B5824
https://www.tcichemicals.com/MX/en/p/B5824
https://www.tcichemicals.com/IN/en/p/B5824
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f198b?context=bbe
https://www.fishersci.com/store/msds?partNumber=AAH27558&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#physical-properties-of-2-bromo-5-methylbenzaldehyde
https://www.benchchem.com/product/b1279800/docs?utm_src=pdf-body#physical-properties-of-2-bromo-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. 3-Bromo-5-methylbenzaldehyde | CBH7BrO | CID 16641083. [Link]

e Supporting Information for Light Assisted Coupling of Phenols with CO2 to 2-Hydroxy-
benzaldehydes Catalyzed by. [Link]

e Carl ROTH. Safety Data Sheet: Benzaldehyde. [Link]

e PUREST CHEMICAL. 2-Bromo-5-Methylbenzaldehyde 90221-55-9. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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